Cas no 81728-01-0 ( )

• Product name: &nbsp
• CAS No: 81728-01-0
• MF: C₁₅H₁₅BrN₄
• MW: 331.210401773453
• CID: 987020
• PubChem ID: 54611030

  Chemical and Physical Properties

Names and Identifiers

• NSC320884
• NSC-320884
• 81728-01-0
• (2E)-2-[(4-Bromophenyl)(phenyl)methylidene]-N'-methylhydrazine-1-carboximidamide
• DTXSID10715315
• Hydrazinecarboximidamide, 2-[(4-bromophenyl)phenylmethylene]-N-methyl-
•  

• Inchi： InChI=1S/C15H15BrN4/c1-18-15(17)20-19-14(11-5-3-2-4-6-11)12-7-9-13(16)10-8-12/h2-10H,1H3,(H3,17,18,20)/b19-14+
• InChI Key： SOFUQTGDLLAPQE-XMHGGMMESA-N
• SMILES： CN=C(N)NN=C(C1=CC=CC=C1)C2=CC=C(C=C2)Br

Computed Properties

• Exact Mass: 330.04801g/mol
• Monoisotopic Mass: 330.04801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.8Ų